![molecular formula C7H13NS2 B6251077 1,4-dithia-8-azaspiro[4.5]decane CAS No. 7174-67-6](/img/no-structure.png)
1,4-dithia-8-azaspiro[4.5]decane
Overview
Description
1,4-Dithia-8-azaspiro[4.5]decane, also known as DAD, is a heterocyclic compound that has been studied extensively in recent years due to its usefulness in the synthesis of various organic compounds. It is a cyclic molecule composed of three nitrogen atoms, four sulfur atoms, and a single carbon atom, with a molecular formula of C6H14N2S4. DAD is a highly versatile molecule that can be used as a starting material in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. The structure of DAD is also highly stable, making it an ideal choice for use in chemical synthesis.
Scientific Research Applications
1,4-dithia-8-azaspiro[4.5]decane has a wide range of potential applications in scientific research. It has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, 1,4-dithia-8-azaspiro[4.5]decane has been studied for its potential use in the development of new materials, such as polymers and nanomaterials. Furthermore, 1,4-dithia-8-azaspiro[4.5]decane has been studied for its potential use in the development of new drugs, as well as its potential use in the development of new catalysts and catalytic systems.
Mechanism of Action
The mechanism of action of 1,4-dithia-8-azaspiro[4.5]decane is still not fully understood. However, it is believed that the molecule acts as a Lewis acid, which means that it can bind to electron-rich molecules and catalyze chemical reactions. Additionally, 1,4-dithia-8-azaspiro[4.5]decane is believed to be an efficient catalyst for the hydrolysis of esters, amides, and other organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,4-dithia-8-azaspiro[4.5]decane are still being studied. However, it is believed that 1,4-dithia-8-azaspiro[4.5]decane may have potential applications in the treatment of certain diseases, such as cancer and Alzheimer's disease. Additionally, 1,4-dithia-8-azaspiro[4.5]decane has been studied for its potential use in the development of new materials, such as polymers and nanomaterials.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,4-dithia-8-azaspiro[4.5]decane in laboratory experiments is its high stability. This makes it an ideal starting material for the synthesis of a wide range of compounds. Additionally, 1,4-dithia-8-azaspiro[4.5]decane is a highly versatile molecule, which makes it a useful tool for the synthesis of a variety of different compounds. However, there are some limitations to using 1,4-dithia-8-azaspiro[4.5]decane in laboratory experiments, such as its high cost and the fact that it is a highly reactive compound.
Future Directions
The potential applications of 1,4-dithia-8-azaspiro[4.5]decane are still being studied, and there are a number of potential future directions for research. One potential direction is the development of new catalysts and catalytic systems using 1,4-dithia-8-azaspiro[4.5]decane as a starting material. Additionally, 1,4-dithia-8-azaspiro[4.5]decane could be used in the development of new drugs, as well as in the development of new materials, such as polymers and nanomaterials. Furthermore, 1,4-dithia-8-azaspiro[4.5]decane could be studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease. Finally, 1,4-dithia-8-azaspiro[4.5]decane could be studied for its potential use in the synthesis of new organic compounds, such as pharmaceuticals, agrochemicals, and other industrial chemicals.
Synthesis Methods
1,4-dithia-8-azaspiro[4.5]decane can be synthesized through a variety of methods. The most common method is the Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide. This reaction produces a dithia-azaspiro compound, which can then be converted into 1,4-dithia-8-azaspiro[4.5]decane by the addition of a base. Other methods for synthesizing 1,4-dithia-8-azaspiro[4.5]decane include the Biginelli reaction, the Stetter reaction, and the Knoevenagel condensation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,4-dithia-8-azaspiro[4.5]decane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "1,3-propanedithiol", "sodium hydride", "tetrahydrofuran", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "chloroform" ], "Reaction": [ "Step 1: 2-bromoethylamine hydrobromide is reacted with 1,3-propanedithiol in the presence of sodium hydride and tetrahydrofuran to form 1,4-dithiane-2-yl-ethylamine.", "Step 2: The resulting product from step 1 is then treated with acetic acid and hydrogen peroxide to form 1,4-dithiane-2-yl-ethylamine hydrochloride.", "Step 3: The product from step 2 is then reacted with sodium hydroxide in chloroform to form 1,4-dithia-8-azaspiro[4.5]decane." ] } | |
CAS RN |
7174-67-6 |
Product Name |
1,4-dithia-8-azaspiro[4.5]decane |
Molecular Formula |
C7H13NS2 |
Molecular Weight |
175.3 |
Purity |
95 |
Origin of Product |
United States |
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